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Compound of Interest

Compound Name: Sunitinib-d10

Cat. No.: B019961 Get Quote

A Technical Guide to Sunitinib-d10 for
Researchers
This in-depth technical guide is designed for researchers, scientists, and drug development

professionals, providing comprehensive information on the commercially available deuterated

internal standard, Sunitinib-d10. This document outlines its suppliers, key technical data, and

detailed experimental protocols for its application in quantitative analysis.

Introduction to Sunitinib-d10
Sunitinib is a multi-targeted receptor tyrosine kinase (RTK) inhibitor used in cancer therapy,

notably for renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumors

(GIST). It functions by inhibiting several RTKs, including platelet-derived growth factor

receptors (PDGF-R) and vascular endothelial growth factor receptors (VEGF-R), which are

crucial for tumor angiogenesis and cell proliferation. Sunitinib-d10 is a stable, isotopically

labeled version of Sunitinib, where ten hydrogen atoms have been replaced by deuterium. This

modification makes it an ideal internal standard for quantitative bioanalytical methods, such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring accurate and precise

measurement of Sunitinib in biological matrices.
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Sunitinib-d10 is available from a variety of chemical suppliers that specialize in reference

standards and research chemicals. The following table summarizes some of the known

suppliers and provides an indication of pricing. Note that prices are subject to change and may

vary based on the quantity and purity required.

Supplier
Available
Quantities

Indicative Pricing
(USD)

CAS Number

MedChemExpress 1 mg, 5 mg
$230 (1 mg), $690 (5

mg)
1126721-82-1

Cayman Chemical - - 1126721-82-1

Simson Pharma

Limited
- - 1126721-82-1

LGC Standards 1 mg, 5 mg, 10 mg
Login required for

pricing
1126721-82-1

Veeprho - Request a quote 1126721-82-1

Acanthus Research 100 mg Request a quote 1126721-82-1

Aquigen Bio Sciences - - 1126721-82-1

ARTIS STANDARDS - - 1126721-82-1

Technical Data
The following table provides key quantitative and technical specifications for Sunitinib-d10,

compiled from various suppliers.
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Parameter Value

Chemical Name

N-[2-[di(ethyl-1,1,2,2,2-d5)amino]ethyl]-5-[(Z)-(5-

fluoro-1,2-dihydro-2-oxo-3H-indol-3-

ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-

carboxamide

Molecular Formula C₂₂H₁₇D₁₀FN₄O₂

Formula Weight 408.5 g/mol

CAS Number 1126721-82-1

Purity ≥99% deuterated forms (d₁-d₁₀); >95% (HPLC)

Appearance Solid

Solubility Soluble in DMSO

Sunitinib Signaling Pathway
Sunitinib exerts its anti-cancer effects by inhibiting multiple receptor tyrosine kinases on the cell

surface. This blockage disrupts downstream signaling cascades that are critical for cancer cell

growth, proliferation, and the formation of new blood vessels (angiogenesis). The diagram

below illustrates the primary targets of Sunitinib and the key signaling pathways it affects.
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Sunitinib's inhibition of multiple RTKs and downstream pathways.

Experimental Protocols
Sunitinib-d10 is primarily used as an internal standard (IS) for the quantification of Sunitinib in

biological samples by LC-MS/MS. The following is a generalized protocol synthesized from

multiple validated methods. Researchers should optimize and validate the method for their

specific matrix and instrumentation.

1. Preparation of Stock and Working Solutions

Sunitinib-d10 Stock Solution (1 mg/mL): Accurately weigh and dissolve Sunitinib-d10 in an

appropriate solvent such as methanol or DMSO.
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Sunitinib-d10 Working Solution (e.g., 0.2 ng/mL): Serially dilute the stock solution with a

suitable solvent (e.g., acetonitrile/water) to the final working concentration.

To cite this document: BenchChem. [Commercially available Sunitinib-d10 suppliers and
pricing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019961#commercially-available-sunitinib-d10-
suppliers-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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